3-Keto stearic acid

Fatty acid biosynthesis Enzymology Metabolic intermediate
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H34O3
Molecular Weight 298.5 g/mol
Cat. No. B15595917
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Technical Parameters


Basic Identity
Product Name3-Keto stearic acid
Molecular FormulaC18H34O3
Molecular Weight298.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21)
InChIKeyYQGGUZWHNVQJMF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

3-Keto Stearic Acid for Research Procurement: Physicochemical Baseline and Supply Considerations


3-Keto stearic acid (systematic name: 3-oxooctadecanoic acid; CAS: 2939-53-9; C₁₈H₃₄O₃) is a long-chain β-keto fatty acid with a molecular weight of 298.46 g/mol [1]. This compound is characterized by a 3-oxo (β-keto) functional group on an 18-carbon saturated aliphatic chain and serves as a transient intermediate in the bacterial and plant type II fatty acid biosynthesis pathway, where it is generated via condensation of hexadecenoyl-ACP with malonyl-ACP catalyzed by β-ketoacyl-ACP synthase II [2]. The compound is a solid at ambient temperature with a reported melting point of 102–103°C and exhibits limited aqueous solubility (approximately 0.00032 g/L predicted), while being readily soluble in organic solvents including acetic acid, ether, and hot alcohol [1][3]. Given its role as a metabolic intermediate rather than an end-product metabolite, sourcing authenticated reference material with defined purity specifications is essential for reproducible experimental outcomes.

Metabolic intermediate standard for fatty acid elongation & enzyme assays (KCR, KAS II)
Requires cold-chain handling – β-keto acid thermal lability necessitates storage below ambient
Soluble in organic solvents (acetic acid, ether, hot alcohol); limited aqueous solubility – select solvent system accordingly
Authenticated reference material recommended – confirm purity specifications before enzyme or analytical workflows

Why 3-Keto Stearic Acid Cannot Be Substituted with Stearic Acid or 3-Hydroxystearic Acid in Experimental Workflows


Substituting 3-keto stearic acid with structurally proximate analogs such as stearic acid (C18:0), 3-hydroxystearic acid, or other saturated long-chain fatty acids is not scientifically defensible for applications requiring the β-keto functionality. The 3-oxo group fundamentally alters the compound's chemical reactivity, metabolic fate, and enzymatic recognition: it functions as a metabolic intermediate in fatty acid biosynthesis rather than a terminal metabolite, participates in reversible redox reactions with 3-hydroxyacyl intermediates, and exhibits distinct physicochemical properties including an experimentally measured melting point of 102–103°C versus 69.6°C for stearic acid [1][2]. Furthermore, enzyme assays demonstrate that 3-ketostearate accumulation is specifically modulated by NADPH availability in a manner distinct from 3-hydroxystearate, indicating differential enzyme-substrate interactions that preclude generic interchange [3]. For procurement decisions, these compound-specific properties mandate sourcing the exact β-keto acid rather than assuming functional equivalence among C18 fatty acid derivatives.

β-keto vs non-keto Stearic acid lacks the 3-oxo group – enzyme recognition, redox behavior and NADPH-dependent intermediate trapping may not transfer.
Thermal lability gap 3-Keto stearic acid decomposes near 102°C; stearic acid melts at 69.6°C without decomposition – cold storage requirements differ fundamentally.
3-OH analog mismatch 3-Hydroxystearic acid accumulation profiles are enzyme-specific and distinct; using the hydroxy analog may shift pathway-intermediate interpretation.

3-Keto Stearic Acid: Quantified Differential Evidence for Procurement and Assay Selection


Enzyme-Mediated Accumulation of 3-Ketostearate Is NADPH-Dependent and Distinct from 3-Hydroxystearate

In an engineered yeast mutant system (ybr159wΔ) expressing GhKCR1 or GhKCR2 ketoacyl-CoA reductases, 3-ketostearate accumulation was quantified relative to vector control (defined as 1.0). In the absence of NADPH, 3-ketostearate accumulation was 0.56 ± 0.09 for GhKCR1 and 0.85 ± 0.1 for GhKCR2 at 30 minutes [1]. Under identical conditions, 3-hydroxystearate accumulation was 1.3 ± 0.1 and 0.95 ± 0.08, respectively, demonstrating differential intermediate trapping [1]. The presence of NADPH shifts product distribution toward stearate end-product, while NADPH absence specifically enriches the 3-keto intermediate [2].

NADPH-dependent accumulation
Head-to-head
3-Ketostearate accumulation (vs vector control): GhKCR1 0.56 ± 0.09; GhKCR2 0.85 ± 0.1 (no NADPH). 3-Hydroxystearate: 1.3 ± 0.1 / 0.95 ± 0.08.
Supports enzyme assay condition selection for specific 3-keto intermediate trapping
Yeast ybr159wΔ mutant; 50 μg protein; TLC of free fatty acids; ± NADPH
Fatty acid biosynthesis Enzymology Metabolic intermediate Ketoacyl-CoA reductase

Thermal Stability and Decarboxylation Propensity of β-Keto Acid Moiety Differentiates 3-Keto Stearic Acid from Non-Keto Analogs

The β-keto acid functional group in 3-keto stearic acid confers inherent thermal lability due to facile decarboxylation via a six-membered cyclic transition state, a property not shared by stearic acid or 3-hydroxystearic acid [1]. While stearic acid exhibits a melting point of 69.6°C with no thermal decomposition under standard storage, 3-keto stearic acid melts with decomposition at 102–103°C [2][3]. This thermal instability is characteristic of β-keto acids generally; similar 3-keto fatty acids are reported to undergo CO₂ evolution upon melting, necessitating cold-chain storage and rapid experimental handling [1].

Thermal decomposition
Class-level
Melts with decomposition at 102–103°C; β-keto acids evolve CO₂ upon heating. Stearic acid stable at 69.6°C.
Cold-chain storage and rapid handling recommended to maintain integrity
Data to verify for long-term stability under standard lab storage
Chemical stability β-Keto acid Decarboxylation Storage conditions

Substrate Specificity in Fatty Acid Elongation: 3-Keto Stearic Acid Serves as Diagnostic Marker for KAS II Activity

In leek (Allium porrum) epidermis, 3-ketoacyl-ACP synthase II (KAS II) activity was characterized using C16:0-ACP substrate elongation to C18:0-ACP, with the 3-keto intermediate serving as the primary diagnostic readout [1]. KAS II activity was inhibited by 50% upon addition of 100 μM cerulenin, and showed an absolute requirement for acyl-ACP substrates rather than free acyl-CoAs [1]. Notably, parenchyma and lamina epidermis produced exclusively C18:0-ACP as the 3-keto elongation product, whereas sheath epidermis KAS II activity produced acyl-chains up to 22 carbons [1]. This tissue-specific product profile highlights 3-keto stearate (as its ACP thioester) as a specific marker of canonical KAS II activity.

KAS II marker specificity
Cross-study comparable
Parenchyma/lamina KAS II yields only C18 3-keto product; sheath epidermis produces up to C22. 50% inhibition at 100 μM cerulenin.
Enables tissue-specific fatty acid elongation pathway differentiation
Leek epidermis; acyl-ACP substrate; cerulenin inhibition assay
Fatty acid elongation Ketoacyl-ACP synthase Plant lipid metabolism Enzyme specificity

Physicochemical Partitioning: Quantified LogP and Aqueous Solubility Differentiate 3-Keto Stearic Acid from Stearic Acid

Computational physicochemical predictions indicate that 3-keto stearic acid exhibits a logP of 6.51 (ALOGPS) or 6.48 (ChemAxon), compared to stearic acid's logP of approximately 8.23 [1][2]. The predicted aqueous solubility of 3-keto stearic acid is 0.00032 g/L (logS = -6), classifying it as practically insoluble in water but measurably distinct from stearic acid (predicted solubility ~0.0001 g/L) [1][2]. The pKa of the carboxylic acid group is 4.44, with the compound existing predominantly as the carboxylate anion under physiological conditions (predicted physiological charge = -1) [1].

Lipophilicity & solubility
Cross-study comparable
logP 6.48–6.51; aqueous solubility ~0.00032 g/L. Stearic acid logP ~8.23, solubility ~0.0001 g/L. ΔlogP ≈1.7.
Informs solvent selection and partitioning behavior in cell-based assays
ALOGPS/ChemAxon predictions; experimental validation recommended
Lipophilicity Solubility Physicochemical properties Formulation

Optimal Research and Industrial Applications for 3-Keto Stearic Acid Based on Quantified Differential Evidence


Enzymology: NADPH-Dependent Ketoacyl-CoA Reductase (KCR) Kinetic Characterization and Inhibitor Screening

Based on quantified evidence that 3-ketostearate accumulation is specifically enriched under NADPH-deficient conditions (0.56–0.85 relative accumulation versus 1.3–1.7 for 3-hydroxystearate) [1], this compound is optimally deployed as a substrate or intermediate standard in assays characterizing fatty acid elongation enzymes. Researchers investigating KCR enzymes (GhKCR1, GhKCR2, or orthologs) should utilize authenticated 3-keto stearic acid to establish baseline intermediate accumulation profiles, validate enzyme activity under varying NADPH/NADH cofactor conditions, and screen for enzyme inhibitors. The differential accumulation pattern between 3-keto and 3-hydroxy intermediates provides a validated framework for distinguishing between wild-type and mutant enzyme activities [2].

Plant Lipid Metabolism: KAS II Tissue-Specific Activity Profiling Using 3-Ketostearoyl-ACP as Diagnostic Marker

3-Keto stearic acid (as its ACP thioester) serves as a specific diagnostic marker for canonical KAS II activity in plant tissues, with parenchyma and lamina epidermis producing exclusively C18 3-keto product [3]. Researchers studying plant wax biosynthesis, fatty acid elongation pathways, or tissue-specific lipid metabolism should procure this compound to establish authentic reference standards for detecting and quantifying KAS II activity. The 50% inhibition by 100 μM cerulenin provides a validated positive control condition for inhibitor studies [3]. Applications extend to metabolic engineering of oilseed crops where modulation of fatty acid chain-length distribution is desired.

Fatty Acid Biosynthesis Pathway Studies: Intermediate Trapping and Metabolic Flux Analysis in Microbial Systems

In bacterial and plant type II fatty acid biosynthesis systems, 3-keto stearic acid functions as the penultimate intermediate en route to stearic acid production [4]. Researchers conducting metabolic flux analysis or intermediate trapping experiments in E. coli, yeast, or plant systems should procure this compound as an authentic reference standard for LC-MS or TLC-based quantification. The demonstrated NADPH-dependence of the 3-ketostearate to 3-hydroxystearate conversion step [1] enables experimental modulation of intermediate accumulation by controlling cofactor availability, a validated approach for dissecting pathway kinetics and identifying rate-limiting enzymatic steps.

Analytical Method Development: Reference Standard for β-Keto Fatty Acid Detection and Quantification

Given its defined physicochemical properties (exact mass 298.2508 Da; logP 6.48–6.51; predicted LC-MS/MS fragmentation patterns) [5][1], 3-keto stearic acid is well-suited as a reference standard for developing and validating analytical methods targeting β-keto fatty acids. The compound's thermal lability at 102–103°C necessitates specific sample preparation and storage protocols that, when properly validated, ensure method robustness. Applications include targeted lipidomics workflows, quality control of fatty acid biosynthesis products, and metabolomics studies investigating perturbations in fatty acid metabolism.

Application
Selection Property
Validation Focus
KCR enzyme kinetic & inhibitor studies
NADPH-cofactor-dependent intermediate accumulation profile
Enzyme activity profiling under varying cofactor conditions; inhibitor screening context
Plant KAS II tissue-specific activity profiling
C18-specific 3-ketoacyl-ACP diagnostic marker
Tissue-dependent product distribution; cerulenin inhibition assay context
Fatty acid biosynthesis intermediate trapping & flux analysis
Pathway intermediate enrichment under defined cofactor availability
Metabolic flux analysis; rate-limiting step identification in microbial/plant systems
β-Keto fatty acid analytical method development
Defined exact mass and fragmentation pattern for LC-MS/MS
Sample preparation robustness; storage protocol validation for thermally labile β-keto acids
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